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Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the potential applications, properties,

and experimental protocols related to strontium permanganate trihydrate (Sr(MnO₄)₂·3H₂O)

in the field of materials science. While specific documented applications in materials science

are limited in publicly available literature, its properties as a strong oxidizing agent and a

precursor for mixed metal oxides suggest significant potential.

Introduction to Strontium Permanganate Trihydrate
Strontium permanganate trihydrate is a purple crystalline solid with the chemical formula

Sr(MnO₄)₂·3H₂O.[1] Like other permanganates, it is a strong oxidizing agent due to the

manganese being in the +7 oxidation state. Its relatively low decomposition temperature

suggests its utility as a precursor material for the synthesis of strontium-containing manganese

oxides.

Physicochemical Properties
A summary of the key physical and chemical properties of strontium permanganate
trihydrate is presented in the table below.
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Property Value Reference

Chemical Formula Sr(MnO₄)₂·3H₂O [1]

Molar Mass 379.54 g/mol [1][2]

Appearance Purple cubic crystals [1]

Decomposition Temperature 175 °C [1]

Solubility in Water 2.5 g/100 g at 0 °C [1]

CAS Number 14446-13-0 [2]

Potential Applications in Materials Science
Based on the known properties of permanganates, strontium permanganate trihydrate holds

promise in several areas of materials science:

Precursor for Strontium-Containing Oxides: The primary potential application lies in its use

as a precursor for the synthesis of strontium manganates (e.g., SrMnO₃) and other mixed-

metal oxides.[3] The low decomposition temperature of 175 °C allows for the formation of

these oxides at relatively mild conditions, potentially leading to nanocrystalline powders with

high surface areas.[1] Strontium manganites are materials of interest for their potential

applications in catalysis, and as electrode materials in solid oxide fuel cells and humidity

sensors.

Oxidizing Agent: As a strong oxidizing agent, it could be employed in the synthesis of various

materials where a potent, strontium-containing oxidant is required. This could include the

surface modification of materials or the synthesis of organic-inorganic hybrid materials.

Permanganates are known to be versatile oxidizing agents in organic synthesis.

Dopant Source: It could potentially be used as a source for doping strontium and manganese

into other material lattices during synthesis.

Experimental Protocols
4.1. Synthesis of Strontium Permanganate Trihydrate
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This protocol is based on the metathesis reaction between silver permanganate and strontium

chloride.

Materials:

Silver permanganate (AgMnO₄)

Strontium chloride (SrCl₂)

Deionized water

Filter paper

Beakers

Stirring plate and stir bar

Desiccator

Procedure:

Prepare separate aqueous solutions of silver permanganate and strontium chloride.

Slowly add the strontium chloride solution to the silver permanganate solution while stirring

continuously. A precipitate of silver chloride (AgCl) will form.

Continue stirring for 1-2 hours at room temperature to ensure the reaction goes to

completion.

Filter the mixture to remove the insoluble silver chloride precipitate.

Collect the filtrate, which is an aqueous solution of strontium permanganate.

Evaporate the water from the filtrate in a desiccator to crystallize the strontium
permanganate trihydrate.

Collect the resulting purple crystals.
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4.2. Hypothetical Protocol: Synthesis of Strontium Manganite (SrMnO₃) Powder via Thermal

Decomposition

This protocol describes a potential method for synthesizing strontium manganite powder from

strontium permanganate trihydrate.

Materials:

Strontium permanganate trihydrate (Sr(MnO₄)₂·3H₂O) powder

Ceramic crucible

Tube furnace with atmospheric control

Inert gas (e.g., nitrogen or argon)

Procedure:

Place a known amount of strontium permanganate trihydrate powder into a ceramic

crucible.

Place the crucible in the center of a tube furnace.

Purge the furnace tube with an inert gas (e.g., nitrogen) for at least 30 minutes to remove

any oxygen.

While maintaining a gentle flow of the inert gas, heat the furnace to a temperature above the

decomposition temperature of the precursor (e.g., 200-250 °C). A slow heating rate (e.g., 5

°C/min) is recommended.

Hold the temperature for a sufficient duration (e.g., 2-4 hours) to ensure complete

decomposition of the precursor. The thermal decomposition is expected to yield strontium

oxide and manganese oxides.

For the formation of the SrMnO₃ perovskite phase, a subsequent higher temperature

calcination step is likely required. After the initial decomposition, increase the furnace

temperature to a higher setpoint (e.g., 800-1000 °C) and hold for several hours (e.g., 4-8

hours).
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After calcination, cool the furnace down to room temperature under the inert atmosphere.

The resulting powder should be characterized by techniques such as X-ray diffraction (XRD)

to confirm the formation of the desired SrMnO₃ phase.
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Caption: Workflow for the synthesis of strontium permanganate trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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